Cas no 1623-88-7 (5-(Chloromethyl)furan-2-carbaldehyde)

• Product Name: 5-(Chloromethyl)furan-2-carbaldehyde
• CAS No: 1623-88-7
• MF: C₆H₅ClO₂
• MW: 144.55570101738
• MDL: MFCD02181084
• CID: 41687
• PubChem ID: 74191
• Update Time: 2025-11-02

5-(Chloromethyl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)furan-2-carbaldehyde
• 5-(Chloromethyl)-2-furaldehyde
• 5-Chloromethylfurfural
• 5-(CHLOROMETHYL)-2-FURANCARBOXALDEHYDE
• 5-(Chloromethyl)furfural
• 5-chloromethyl-2-furannecarboxaldehyde
• 5-chloromethyl-furan-2-carbaldehyde
• EINECS 216-608-6
• 5-(ChloroMethyl)-2-furfural
• 2-ForMyl-5-chloroMethylfuran
• 5-(ChloroMethyl)furfuraldehyde
• MXU4UQA8XG
• 5-chloromethylfurfuraldehyde
• 5-Chloromethyl furfural
• J-009930
• AKOS006279098
• F11818
• AS-47061
• MFCD02181084
• EN300-104867
• 1623-88-7
• CCRIS 7508
• FT-0657761
• KAZRCBVXUOCTIO-UHFFFAOYSA-
• InChI=1/C6H5ClO2/c7-3-5-1-2-6(4-8)9-5/h1-2,4H,3H2
• 5 -chloromethylfurfural
• 2-Furancarboxyaldehyde, 5-(chloromethyl)-
• 2-Furancarboxaldehyde, 5-(chloromethyl)-
• Z1198159874
• UNII-MXU4UQA8XG
• DTXSID70167351
• KAZRCBVXUOCTIO-UHFFFAOYSA-N
• NS00025302
• SB61274
• 5-Chloromethylfuran-2-carbaldehyde
• Q18349227
• AC-24394
• SCHEMBL669513
• 5-(chloromethyl)-furan-2-carbaldehyde
• STK347863
• DB-064457

• MDL： MFCD02181084
• Inchi： 1S/C6H5ClO2/c7-3-5-1-2-6(4-8)9-5/h1-2,4H,3H2
• InChI Key： KAZRCBVXUOCTIO-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C(C=O)O1

Computed Properties

• Exact Mass: 143.99800
• Monoisotopic Mass: 143.997807
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 30.2

Experimental Properties

• Density: 1.295
• Boiling Point: 257.5°Cat760mmHg
• Flash Point: 109.6°C
• Refractive Index: 1.541
• PSA: 30.21000
• LogP: 1.83090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 5-(Chloromethyl)furan-2-carbaldehyde

5-(Chloromethyl)furan-2-carbaldehyde (CAS 1623-88-7): A Versatile Building Block in Organic Synthesis

5-(Chloromethyl)furan-2-carbaldehyde (CAS 1623-88-7) is a highly valuable furan derivative that has gained significant attention in modern organic chemistry and pharmaceutical research. This heterocyclic aldehyde compound serves as a crucial chemical intermediate for synthesizing various biologically active molecules and functional materials. Its unique molecular structure, featuring both a reactive chloromethyl group and an aldehyde functionality, makes it particularly useful for multicomponent reactions and cascade syntheses.

The growing interest in furan-based compounds like 5-(Chloromethyl)furan-2-carbaldehyde stems from their wide applications in medicinal chemistry, material science, and agrochemical development. Recent studies highlight its potential in creating antimicrobial agents, anticancer compounds, and biodegradable polymers. The compound's reactivity patterns and structural versatility align perfectly with current research trends focusing on sustainable chemistry and atom-economical processes.

From a synthetic perspective, 5-(Chloromethyl)furan-2-carbaldehyde 1623-88-7 offers multiple reactive sites for chemical transformations. The aldehyde group readily participates in condensation reactions, while the chloromethyl moiety serves as an excellent leaving group for nucleophilic substitutions. This dual functionality enables the construction of complex molecular architectures through efficient one-pot syntheses, addressing the pharmaceutical industry's demand for cost-effective production methods.

Recent advancements in green chemistry have explored the use of 5-(Chloromethyl)-2-furaldehyde (alternative naming) in environmentally benign processes. Researchers have developed catalyst-free reactions and water-mediated transformations utilizing this compound, responding to the global push for eco-friendly manufacturing. Its applications extend to the development of bio-based materials and renewable energy solutions, particularly in the field of biomass conversion and biofuel additives.

The pharmaceutical industry values 5-(Chloromethyl)furan-2-carbaldehyde CAS 1623-88-7 for its role in creating drug candidates with improved bioavailability and target specificity. Medicinal chemists frequently employ this building block to develop small molecule inhibitors and therapeutic agents targeting various diseases. Its furan core contributes to enhanced metabolic stability in many drug molecules, while the chloromethyl group allows for precise structural modifications during lead optimization.

In material science, derivatives of 5-(Chloromethyl)-2-furancarboxaldehyde have shown promise in creating advanced functional polymers with unique optical and electronic properties. These materials find applications in organic electronics, sensors, and smart coatings. The compound's ability to form cross-linked networks makes it particularly valuable for developing high-performance materials with tailored characteristics.

Quality control of 5-(Chloromethyl)furan-2-carbaldehyde involves rigorous analytical techniques including HPLC analysis, spectroscopic characterization, and purity assessment. Manufacturers typically provide technical specifications covering appearance, melting point, solubility, and storage conditions to ensure optimal performance in various applications. Proper handling requires standard laboratory precautions, though it doesn't fall under hazardous material classifications that would require special permits.

The market for furan-based chemicals like 5-(Chloromethyl)furan-2-carbaldehyde 1623-88-7 continues to expand, driven by increasing demand from pharmaceutical research, material innovation, and green technology sectors. Current market analyses predict steady growth for such specialty chemicals, particularly in regions with strong biotech infrastructure and research investment. Suppliers are responding by improving production scalability while maintaining high quality standards.

Future research directions for 5-(Chloromethyl)furan-2-carbaldehyde include exploring its potential in click chemistry applications, bioconjugation techniques, and nanomaterial synthesis. The compound's compatibility with microwave-assisted synthesis and continuous flow chemistry makes it particularly attractive for modern process intensification strategies. These developments align with industry needs for faster development cycles and scalable production methods.

For researchers working with 5-(Chloromethyl)-2-furaldehyde, proper literature review is essential to identify the most effective synthetic routes and applications. Numerous scientific publications and patent documents describe innovative uses of this versatile chemical building block. When sourcing the compound, scientists should verify supplier credentials and request comprehensive analytical data to ensure material quality meets their specific research requirements.